ethyl 1-(3-bromopropyl)-5-chloro-1H-indole-2-carboxylate

• Molecular Formula: C14H15BrClNO2
• Molecular Weight: 344.63 g/mol
• IUPAC Name: ethyl 1-(3-bromopropyl)-5-chloroindole-2-carboxylate
• InChI: InChI=1S/C14H15BrClNO2/c1-2-19-14(18)13-9-10-8-11(16)4-5-12(10)17(13)7-3-6-15/h4-5,8-9H,2-3,6-7H2,1H3
• InChI Key: DRXNVNPTGYXPQW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1CCCBr)C=CC(=C2)Cl

Description

Ethyl 1-(3-bromopropyl)-5-chloro-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C14H15BrClNO2 and its molecular weight is 344.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of ethyl 5-chloro-1H-indole-2-carboxylate (40 g, 0.18 mol), 1,3-dibromo-propane (181 g, 0.90 mol) and potassium carbonate (49.68 g, 0.36 mol) in 500 mL of acetone was heated under reflux for 16 hours. The mixture was concentrated in vacuo to remove the solvent and the residue was diluted with 1000 mL of water, then extracted with ethyl acetate (300 mL×2). The combined organic layers were dried over Na2SO4 and then concentrated in vacuo. The residue was purified by flash silica gel chromatography (EtOAc:PE=1:10) to afford 38.5 g of ethyl 1-(3-bromopropyl)-5-chloro-1H-indole-2-carboxylate.